N-(2-chlorophenyl)-2,4,5-trimethylbenzene-1-sulfonamide

• IUPAC Name: N-(2-chlorophenyl)-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C15H16ClNO2S/c1-10-8-12(3)15(9-11(10)2)20(18,19)17-14-7-5-4-6-13(14)16/h4-9,17H,1-3H3
• InChI Key: YXVBZMWVNBKWOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC=CC=C2Cl)C
• Molecular Formula: C15H16ClNO2S
• Molecular Weight: 309.8 g/mol
• CAS No.: 889785-57-3

Description

N-(2-chlorophenyl)-2,4,5-trimethylbenzene-1-sulfonamide is an organic compound that belongs to the class of sulfonamides Sulfonamides are known for their wide range of applications in medicinal chemistry, particularly as antibiotics

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorophenyl)-2,4,5-trimethylbenzene-1-sulfonamide typically involves the reaction of 2,4,5-trimethylbenzenesulfonyl chloride with 2-chloroaniline. The reaction is usually carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is typically conducted at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction conditions can lead to higher purity and consistency in the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorophenyl)-2,4,5-trimethylbenzene-1-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The sulfonamide group can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common.

Coupling Reactions: It can be involved in coupling reactions such as Suzuki-Miyaura coupling, where it acts as a substrate for forming carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium carbonate can be used.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of various substituted sulfonamides, while coupling reactions can produce complex aromatic compounds.

Scientific Research Applications

N-(2-chlorophenyl)-2,4,5-trimethylbenzene-1-sulfonamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as an antibiotic and anti-inflammatory agent.

Biological Research: The compound is used in studies involving enzyme inhibition and protein binding.

Industrial Applications: It can be used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2,4,5-trimethylbenzene-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity by binding to the active site. This inhibition can disrupt various biochemical pathways, leading to its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chlorophenyl)-5-phenylimidazo[1,5-a]pyrazin-8-amine
• 2-chloro-N-(2-chlorophenyl)nicotinamide
• 2-chloro-N-(3-chlorophenyl)nicotinamide
• 2-chloro-N-(4-chlorophenyl)nicotinamide

Uniqueness

N-(2-chlorophenyl)-2,4,5-trimethylbenzene-1-sulfonamide is unique due to its specific combination of a sulfonamide group with a 2-chlorophenyl and a 2,4,5-trimethylbenzene ring. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.